Cas no 387845-12-7 (2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride)

• Product Name: 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride
• CAS No: 387845-12-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD34183374
• CID: 3961249
• PubChem ID: 22325127
• Update Time: 2025-06-09

2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol, 1-(dimethylamino)-, hydrochloride
• 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride
• 2-(1-(dimethylamino)cyclopropyl)ethan-1-ol hydrochloride
• 387845-12-7
• EN300-28257471
• 2-[1-(dimethylamino)cyclopropyl]ethanol hydrochloride
• 2-[1-(dimethylamino)cyclopropyl]ethan-1-ol hydrochloride
• DB-421808
• SCHEMBL6291540
• MWTPYIFSORFYCD-UHFFFAOYSA-N

• MDL： MFCD34183374
• Inchi： 1S/C7H15NO.ClH/c1-8(2)7(3-4-7)5-6-9;/h9H,3-6H2,1-2H3;1H
• InChI Key： MWTPYIFSORFYCD-UHFFFAOYSA-N
• SMILES： Cl.OCCC1(CC1)N(C)C

Computed Properties

• Exact Mass: 165.0920418Da
• Monoisotopic Mass: 165.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride

Comprehensive Overview of 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride (CAS No. 387845-12-7)

The compound 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride (CAS No. 387845-12-7) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including a cyclopropyl ring and a dimethylamino group, make it a valuable intermediate for drug development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter activity. The hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in improving drug efficacy and reducing side effects. 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride exemplifies this trend, as its rigid cyclopropane ring contributes to enhanced binding affinity with biological targets. This property aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field. Additionally, its dimethylamino moiety is often explored for its potential in neurological disorder treatments, a hot topic in contemporary medical research.

The synthesis of 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride involves multi-step organic reactions, including cyclopropanation and amine functionalization. These processes are critical for achieving high purity and yield, which are essential for scaling up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. This rigorous quality control is a key concern for researchers and manufacturers alike, as reflected in frequent searches for analytical validation and pharmaceutical impurities.

Beyond its pharmaceutical applications, 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride is also studied for its potential in material science. Its unique structure could contribute to the development of advanced polymers or coatings with tailored properties. This interdisciplinary relevance makes it a subject of interest in both academic and industrial settings. Searches for functional materials and chemical innovation often intersect with discussions about such versatile compounds.

In conclusion, 2-1-(dimethylamino)cyclopropylethan-1-ol hydrochloride (CAS No. 387845-12-7) represents a promising candidate for diverse scientific applications. Its structural complexity and functional groups align with current trends in drug discovery and material engineering, addressing some of the most pressing questions in these fields. As research progresses, this compound is likely to remain a focal point for innovation and development.